N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C14H15ClN4O/c15-12-10-11(17-14(20)18-7-1-2-8-18)4-5-13(12)19-9-3-6-16-19/h3-6,9-10H,1-2,7-8H2,(H,17,20)
• InChI Key: GYIMSCSVURUGAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2=CC(=C(C=C2)N3C=CC=N3)Cl
• Molecular Formula: C14H15ClN4O
• Molecular Weight: 290.75 g/mol

Description

N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide, also known as CPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPP is a pyrrolidine derivative that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, cancer research, and immunology. In neuroscience, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In cancer research, this compound has been shown to inhibit the growth of cancer cells and to sensitize them to chemotherapy drugs. In immunology, this compound has been shown to modulate the immune response and to have anti-inflammatory effects.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide is not fully understood, but it is thought to involve the modulation of several signaling pathways. This compound has been shown to activate the PI3K/Akt pathway, which is involved in cell survival and proliferation. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune responses. Additionally, this compound has been shown to modulate the expression of several genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to increase the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide in lab experiments is its versatility. This compound has been shown to have a variety of effects in different cell types and tissues, making it a useful tool for studying a wide range of biological processes. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, and its long-term effects on human health are not well understood. Additionally, this compound has been shown to have off-target effects on other signaling pathways, which can complicate its use in experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the use of this compound in cancer research, particularly in combination with other chemotherapy drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N-(3-chloro-4-pyrazol-1-ylphenyl)pyrrolidine-1-carboxamide involves several steps. The first step is the preparation of 3-chloro-4-pyrazol-1-ylphenylamine, which is then reacted with pyrrolidine-1-carboxylic acid to form this compound. The reaction is typically carried out in the presence of a catalyst, such as triethylamine or N,N-dimethylformamide. The final product is purified by recrystallization or column chromatography.